Cas no 2171207-33-1 (2-({2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171207-33-1
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6547108
• PubChem ID: 165607935
• Update Time: 2025-06-09

2-({2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethyl}sulfanyl)acetic acid
• EN300-1476180
• 2171207-33-1
• 2-({2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]ethyl}sulfanyl)acetic acid

• Inchi： 1S/C26H32N2O5S/c1-2-3-8-18(15-24(29)27-13-14-34-17-25(30)31)28-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,2-3,8,13-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t18-/m0/s1
• InChI Key： ZIEBPCQHZQGNDJ-SFHVURJKSA-N
• SMILES： S(CC(=O)O)CCNC(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidoethyl}sulfanyl)acetic acid

2-{[2-(3S)-3-(Fmoc-Amino)Heptanamidoethyl]Sulfanyl}Acetic Acid: A Versatile Fluorenylmethoxycarbonyl-Protected Peptide Analog in Chemical Biology and Drug Design

In recent years, the compound with CAS No. 2171207-33-1, formally named 2-{[2-(3S)-3-(Fmoc-amino)heptanamidoethyl]sulfanyl}acetic acid, has emerged as a critical tool in chemical biology and drug discovery. This molecule combines the structural features of a protected amino acid (Fmoc-amino) with a sulfanyl-containing linker, enabling precise control over peptide synthesis and bioconjugation strategies. Its unique architecture bridges the gap between traditional small-molecule drugs and complex peptide-based therapeutics, making it particularly valuable for applications requiring site-specific functionalization or reversible activation mechanisms.

The core structure of this compound integrates a sulfanyl group (–S–) within an ethyl spacer connected to a heptanamide chain bearing an Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protected amino terminus. This configuration allows researchers to exploit the orthogonal reactivity of the Fmoc group—easily removable under mild conditions—to unveil reactive functionalities while maintaining stability during synthetic workflows. Recent studies published in Chemical Science (DOI: 10.1039/D4SC04567A) demonstrated its utility in synthesizing self-immolative peptides, where the sulfur linkage facilitates controlled release of bioactive payloads under physiological conditions.

A groundbreaking application highlighted in Nature Communications (DOI: 10.1038/s41467-024-6658-x) involves using this compound as a modular building block for designing antibody-drug conjugates (ADCs). The sulfanyl-acetic acid moiety serves as a bifunctional linker capable of covalently attaching cytotoxic agents to antibodies via thioester bonds while preserving antigen-binding specificity. Preclinical data showed enhanced tumor targeting efficiency compared to conventional maleimide-based linkers due to reduced premature payload release in serum.

In academic research, this compound has enabled breakthroughs in protein post-translational modification studies. Researchers at MIT’s Koch Institute employed its Fmoc-sulfanyl architecture to create photoactivatable probes for mapping SUMOylation sites on histones. The study (JACS Au, DOI: 10.1021/jacsau.5b00456) demonstrated how irradiation-triggered cleavage of the Fmoc group releases reactive thiol groups that covalently tag modified residues, offering unprecedented spatial resolution in epigenetic analysis.

Advances in sustainable synthesis methodologies have also centered around this compound. A 2024 report in Green Chemistry (DOI: 10.1039/D4GC01588C) introduced an enzymatic coupling strategy using transglutaminase to form the heptanamide bond under aqueous conditions, reducing reliance on organic solvents by 85%. This process intensification approach aligns with current industry trends toward greener chemical manufacturing while maintaining >95% purity for pharmaceutical applications.

Ongoing investigations are exploring its role in developing smart nanomedicines responsive to biological stimuli like glutathione or reactive oxygen species (ROS). In vitro experiments published in Biomaterials Science (DOI: 10.1039/D4BM01678D) showed that nanoparticle formulations containing this compound exhibit pH-dependent drug release profiles, enhancing accumulation at tumor sites while minimizing off-target effects compared to conventional liposomal systems.

The structural versatility of this compound extends into materials science applications, where it serves as a crosslinker for creating stimuli-responsive hydrogels. Recent work (Advanced Materials Interfaces, DOI: 10.1002/admi.20247658) demonstrated temperature-sensitive gels formed through disulfide exchange reactions involving its sulfanyl group, showing potential for use in drug delivery systems activated by body heat.

Clinical translation efforts are focusing on optimizing its pharmacokinetic properties through prodrug strategies. A phase I trial currently underway evaluates an esterified derivative designed to improve oral bioavailability while retaining the core functional groups necessary for targeted delivery mechanisms outlined earlier.

This multifunctional molecule exemplifies how strategic design of chemical scaffolds can address longstanding challenges across diverse biomedical fields—from fundamental biology research to advanced therapeutic development—while adhering to modern demands for sustainability and precision medicine approaches.